Cas no 531-35-1 (Isopilocarpine)

Isopilocarpine structure
Isopilocarpine structure
Product Name:Isopilocarpine
CAS No:531-35-1
MF:C11H16N2O2
MW:208.256942749023
CID:372175
PubChem ID:91468
Update Time:2025-04-19

Isopilocarpine Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone,3-ethyldihydro-4-[(1-methyl-1H-imidazol-5-yl)methyl]-, (3R,4R)-
    • Isopilocarpine
    • (3R)-3-ethyl-4-[(3-methylimidazol-4-yl)methyl]oxolan-2-one
    • beta-pilocarpine
    • (3R,4R)-3-Ethyldihydro-4-[(1-methyl-1H-imidazol-5-yl)methyl]-2(3H)-furanone
    • (3R-trans)-3-Ethyldihydro-4-[(1-methyl-1H-imidazol-5-yl)methyl]-2(3H)-furanone
    • A-Pilocarpine
    • CHEBI:39458
    • BSPBio_002836
    • UNII-J9UV7D2OI9
    • Spectrum_001285
    • NS00080124
    • Spectrum5_001781
    • Spectrum4_000120
    • 531-35-1
    • Spectrum3_001268
    • SCHEMBL188019
    • (3R,4R)-3-ethyl-4-[(3-methylimidazol-4-yl)methyl]oxolan-2-one
    • TNP00085
    • Hydrochloride, Pilocarpine
    • Q27120035
    • DTXSID701316166
    • CHEMBL91776
    • KBio2_006901
    • KBio2_001765
    • BDBM50008075
    • KBioGR_000480
    • (3R,4R)-3-ETHYL-4-((1-METHYL-1H-IMIDAZOL-5-YL)METHYL)DIHYDROFURAN-2(3H)-ONE
    • 2(3H)-FURANONE, 3-ETHYLDIHYDRO-4-((1-METHYL-1H-IMIDAZOL-5-YL)METHYL)-, (3R,4R)-
    • (3R,4R)-3-ethyl-4-[(1-methyl-1H-imidazol-5-yl)methyl]dihydrofuran-2(3H)-one
    • BRD-K75983763-008-01-2
    • PILOCARPINE IMPURITY, ISOPILOCARPINE- [USP IMPURITY]
    • KBioSS_001765
    • NCGC00017213-01
    • 3-Isopilocarpine
    • (+)-Isopilocarpine
    • PILOCARPINE HYDROCHLORIDE IMPURITY ISOPILOCARPINE [USP IMPURITY]
    • KBio3_002336
    • J9UV7D2OI9
    • PILOCARPINE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
    • KBio2_004333
    • QCHFTSOMWOSFHM-WCBMZHEXSA-N
    • EINECS 208-506-5
    • Inchi: 1S/C11H16N2O2/c1-3-10-8(6-15-11(10)14)4-9-5-12-7-13(9)2/h5,7-8,10H,3-4,6H2,1-2H3/t8-,10+/m0/s1
    • InChI Key: QCHFTSOMWOSFHM-WCBMZHEXSA-N
    • SMILES: O1C([C@H](CC)[C@H](C1)CC1=CN=CN1C)=O

Computed Properties

  • Exact Mass: 208.12100
  • Monoisotopic Mass: 208.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.22
  • Boiling Point: 431.8°Cat760mmHg
  • Flash Point: 215°C
  • Refractive Index: 1.584
  • PSA: 44.12000
  • LogP: 1.16180

Isopilocarpine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I247950-0.5mg
Isopilocarpine
531-35-1
0.5mg
$ 130.00 2022-06-04
TRC
I247950-1mg
Isopilocarpine
531-35-1
1mg
$ 215.00 2022-06-04
TRC
I247950-25mg
Isopilocarpine
531-35-1
25mg
$173.00 2023-05-18
TRC
I247950-100mg
Isopilocarpine
531-35-1
100mg
$603.00 2023-05-18
TRC
I247950-250mg
Isopilocarpine
531-35-1
250mg
$1378.00 2023-05-18
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd